5-amino-N-[2-(1H-indol-3-yl)ethyl]-7-thia-1,9-diazatetracyclo[9.2.2.0~2,10~.0~4,8~]pentadeca-2(10),3,5,8-tetraene-6-carboxamide

• IUPAC Name: 5-amino-N-[2-(1H-indol-3-yl)ethyl]-7-thia-1,9-diazatetracyclo[9.2.2.02,10.04,8]pentadeca-2(10),3,5,8-tetraene-6-carboxamide
• InChI: InChI=1S/C23H23N5OS/c24-19-16-11-18-20(13-6-9-28(18)10-7-13)27-23(16)30-21(19)22(29)25-8-5-14-12-26-17-4-2-1-3-15(14)17/h1-4,11-13,26H,5-10,24H2,(H,25,29)
• InChI Key: LTFWLEOIPZVPFJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN2CCC1C3=C2C=C4C(=C(SC4=N3)C(=O)NCCC5=CNC6=CC=CC=C65)N
• Molecular Formula: C23H23N5OS
• Molecular Weight: 417.5 g/mol

Description

Indole derivatives are bioactive aromatic compounds that have shown clinical and biological applications. They possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities. The indole nucleus is found in many important synthetic drug molecules and binds with high affinity to multiple receptors, which is helpful in developing new useful derivatives.

Synthesis Analysis

The synthesis of indole derivatives has attracted the attention of researchers due to their broad-spectrum biological activities. Various natural compounds, such as tryptophan, contain indole as a parent nucleus. Indole-3-acetic acid, a plant hormone, is produced by the degradation of tryptophan in higher plants.

Molecular Structure Analysis

Indole is also known as benzopyrrole, which contains a benzenoid nucleus and has 10 π-electrons (two from a lone pair on nitrogen and double bonds provide eight electrons), which makes them aromatic in nature. Similar to the benzene ring, electrophilic substitution occurs readily on indole due to excessive π-electrons delocalization.

Chemical Reactions Analysis

The chemical reactions of indole derivatives are diverse and depend on the specific derivative. For example, 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were prepared and reported as antiviral agents.

Physical And Chemical Properties Analysis

The physical and chemical properties of indole derivatives can vary. In general, indoles are crystalline and colorless in nature with specific odors.

Scientific Research Applications

Antiviral Activity

. .

Anti-inflammatory Activity

. This suggests that our compound could potentially be used in the treatment of inflammatory conditions.

Anticancer Activity

. .

Anti-HIV Activity

. This suggests that our compound could potentially be used in the treatment of HIV.

Antioxidant Activity

. This means that our compound could potentially be used to combat oxidative stress in the body.

Antimicrobial Activity

. This suggests that our compound could potentially be used in the treatment of various bacterial and fungal infections.

Antitubercular Activity

. This suggests that our compound could potentially be used in the treatment of tuberculosis.

Antidiabetic Activity

. This suggests that our compound could potentially be used in the treatment of diabetes.

Mechanism of Action

The mechanism of action of indole derivatives can vary depending on the specific derivative and its biological activity. For example, some indole derivatives have shown inhibitory activity against influenza A.

Future Directions

Indole derivatives have diverse biological activities and immeasurable potential to be explored for newer therapeutic possibilities. The investigation of novel methods of synthesis has attracted the attention of the chemical community.